5-Mercapto-1-methyltetrazole

• IUPAC Name: 1-methyl-2H-tetrazole-5-thione
• InChI: InChI=1S/C2H4N4S/c1-6-2(7)3-4-5-6/h1H3,(H,3,5,7)
• InChI Key: XOHZHMUQBFJTNH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=S)N=NN1
• Molecular Formula: C2H4N4S
• Related CAS: 51138-06-8 (hydrochloride salt)
• DSSTOX Substance ID: DTXSID9051662
• Molecular Weight: 116.15 g/mol
• CAS No.: 13183-79-4

Description

5-Mercapto-1-methyltetrazole is a heterocyclic thiol derivative. It forms dimeric or tetrameric complexes with trimethylgallium.

Synthesis Analysis

The synthesis of this compound involves the use of sodium azide and methyl isothiocyanate. The sodium azide is dissolved in water and the methyl isothiocyanate is dissolved in ethanol. The ethanol solution is then added dropwise to the sodium azide solution. The mixture is kept at a temperature of 30±2°C for 120 minutes. After cooling down to 45°C, activated carbon is added for decolorization. The resulting product is then filtered and dried.

Molecular Structure Analysis

The structure and vibrational spectra of this compound have been studied using matrix-isolation and low-temperature solid-state infrared spectroscopy, supported by extensive DFT (B3LYP)/6-311CC investigation.

Chemical Reactions Analysis

This compound may be employed as a heterocyclic ligand to study the geometry and stereochemical activity of the lone pair at the lead atom in hemi- and holo-directed lead (II) complexes.

Physical and Chemical Properties Analysis

This compound is a solid substance with a melting point of 125-128 °C (lit.). It has a molecular weight of 116.14 and its molecular formula is C2H4N4S.

Scientific Research Applications

• Photochemistry and Molecular Structure : Gómez-Zavaglia et al. (2006) explored the molecular structure, vibrational spectra, and photochemistry of 5-mercapto-1-methyltetrazole. They used techniques like low-temperature matrix-isolation, solid-state infrared spectroscopy, and photochemical methods, uncovering various photochemical processes involving the compound, such as molecular nitrogen expulsion and ring cleavage (Gómez-Zavaglia et al., 2006).

• Solubility Studies : The solubility of this compound in pure solvents from (283 to 329) K was investigated by Zhang et al. (2012). They used a laser monitoring observation technique to measure solubility, providing data that is crucial for the compound's applications in various solvents (Zhang, Wang, & Qu, 2012).

• Anti-Corrosion Mechanism : Tan et al. (2020) conducted a study on the anti-corrosion mechanism of tetrazole derivatives, including this compound, for steel in acidic media. Their findings include the compound's high efficiency as a corrosion inhibitor and its adsorption behavior on steel surfaces (Tan et al., 2020).

• Material Synthesis and Characterization : Research by Moura et al. (1999) focused on the synthesis and spectra of triphenyltin heteroarenethiolates, involving reactions with this compound. Their work provides insights into the compound's role in forming complex materials (Moura et al., 1999).

• Cytotoxicity and DNA-Binding Properties : A study by Gallego et al. (2011) examined the cytotoxicity, apoptosis, and DNA-binding properties of gallium(III) complexes with heterocyclic thiolato ligands, including this compound. This research is significant for understanding the biomedical applications of the compound (Gallego et al., 2011).

Safety and Hazards

5-Mercapto-1-methyltetrazole is classified as a skin irritant, eye irritant, and may cause respiratory irritation. It is recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Future Directions

5-Mercapto-1-methyltetrazole may be used in the chemical modification of submicron particles of mesoporous MSU-2 silica and SBA-15 mesoporous silica. This suggests potential future applications in the field of materials science.

Mechanism of Action

Target of Action

5-Mercapto-1-methyltetrazole is a heterocyclic thiol derivative . It primarily targets trimethylgallium , forming dimeric or tetrameric complexes . This interaction with trimethylgallium is crucial for its role as a heterocyclic ligand .

Mode of Action

The compound interacts with its target by acting as a heterocyclic ligand . It studies the geometry and stereochemical activity of the lone pair at the lead atom in hemi- and holo-directed lead (II) complexes . This interaction results in changes in the structure and function of the target, influencing its activity.

Biochemical Pathways

Its role as a heterocyclic ligand suggests that it may influence pathways involving its primary target, trimethylgallium

Result of Action

Its interaction with trimethylgallium suggests potential effects on the structure and function of this target . .

Biochemical Analysis

Biochemical Properties

It has been employed as a heterocyclic ligand to study the geometry and stereochemical activity of the lone pair at the lead atom in hemi- and holo-directed lead (II) complexes .

Cellular Effects

It has been found in human blood, suggesting that it can interact with cells .

Molecular Mechanism

It is known to form dimeric or tetrameric complexes with trimethylgallium .

Temporal Effects in Laboratory Settings

The solubility of 5-Mercapto-1-methyltetrazole in pure solvents from 283 to 329 K was measured using a laser monitoring observation technique at atmospheric pressure .

Metabolic Pathways

This compound is not a naturally occurring metabolite and is only found in individuals exposed to this compound or its derivatives .

Customer Q & A

Q1: What is the molecular formula and weight of 5-Mercapto-1-methyltetrazole?

A1: The molecular formula of this compound is C₂H₄N₄S, and its molecular weight is 116.15 g/mol [, ].

Q2: What spectroscopic data is available for characterizing this compound?

A2: Researchers have utilized various spectroscopic techniques to characterize this compound, including Infrared (IR) spectroscopy, 1H Nuclear Magnetic Resonance (1HNMR) spectroscopy, Ultraviolet-Visible (UV-Vis) spectroscopy, and 29Si and 13C Nuclear Magnetic Resonance (NMR) spectroscopy [, , , ]. These techniques provide information on the compound's structure, bonding, and interactions with other molecules.

Q3: What are the solubility properties of this compound?

A3: this compound's solubility has been studied in various pure solvents across a temperature range of 283 K to 329 K []. This information is crucial for understanding its behavior in different solutions and developing formulations.

Q4: How does this compound contribute to the performance of dye-sensitized solar cells?

A4: this compound and its derivatives have shown promise in quasisolid electrolytes for dye-sensitized solar cells []. These electrolytes, when used with specific dyes and counter electrodes, have achieved notable power conversion efficiencies, indicating the compound's potential in renewable energy applications.

Q5: Can this compound be used in electrocatalytic carbon dioxide reduction?

A5: Research indicates that modifying metal nanomaterials, specifically 4H/face-centered cubic (fcc) gold nanorods, with this compound can significantly enhance their performance in electrocatalytic carbon dioxide reduction []. This modification leads to improved carbon monoxide selectivity, showcasing the compound's potential in mitigating carbon emissions.

Q6: Have computational methods been employed to study this compound's properties?

A6: Yes, density functional theory (DFT) calculations have been used to investigate the electronic interactions of this compound with metal surfaces during electrocatalytic reactions []. These calculations provide insights into the compound's behavior at the molecular level and can guide the design of more efficient catalysts.

Q7: Are there any QSAR (Quantitative Structure-Activity Relationship) models developed for this compound?

A7: While specific QSAR models for this compound are not explicitly mentioned in the provided research, studies have investigated the relationship between the molecular electronic properties of this compound and its corrosion inhibition efficiency on copper []. This type of investigation can lay the foundation for developing QSAR models to predict the compound's activity based on its structure.

Q8: How does this compound interact with metal ions?

A8: this compound exhibits a strong ability to coordinate with various metal ions, including palladium (Pd), gold (Au), and rhenium (Re) [, , ]. This interaction leads to the formation of diverse metal complexes with distinct structures and properties. For example, it can form both mononuclear and dinuclear palladium complexes, demonstrating its versatility as a ligand [].

Q9: Has this compound been used in the synthesis of inorganic-organic hybrid materials?

A9: Yes, researchers have successfully incorporated this compound as a building block in the construction of inorganic-organic hybrid materials, specifically octamolybdate-based complexes [] and polyoxometalate-thiacalix[4]arene-based hybrids []. These hybrid materials often exhibit unique properties derived from the combination of inorganic and organic components and have potential applications in areas like catalysis.

Q10: Can this compound be used to remove heavy metals from water?

A10: Studies have explored the potential of chemically modified mesoporous silica materials, functionalized with this compound, for the adsorption of heavy metals like lead (Pb(II)) and zinc (Zn(II)) from aqueous solutions []. These modified silica materials show promising adsorption capacities, highlighting the compound's potential in water treatment applications.